Cas no 64174-60-3 (Propanedithial)

• Product Name: Propanedithial
• CAS No: 64174-60-3
• MF: C₃H₄S₂
• MW: 104.193858146667
• CID: 1671883
• PubChem ID: 21909108
• Update Time: 2025-04-21

Propanedithial Chemical and Physical Properties

Names and Identifiers

• Propanedithial
• 64174-60-3
• dithiomalonaldehyde
• DTXSID70619921
• SCHEMBL2812597

• Inchi： 1S/C3H4S2/c4-2-1-3-5/h2-3H,1H2
• InChI Key： XSHAYXMCCUFYNF-UHFFFAOYSA-N
• SMILES： S=CCC=S

Computed Properties

• Exact Mass: 103.97552
• Monoisotopic Mass: 103.97544247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 34.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• PSA: 0